N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide
Overview
Description
N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide, also known as SNAC, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a thiosemicarbazone derivative and has been shown to have promising anti-cancer properties. In
Mechanism of Action
The mechanism of action of N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide is not fully understood. However, studies have suggested that N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide may induce apoptosis in cancer cells by activating the caspase pathway. N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide may also inhibit cancer cell proliferation by downregulating the expression of proteins involved in cell cycle regulation.
Biochemical and Physiological Effects:
N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide has been shown to have low toxicity in vitro and in vivo. In animal studies, N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide has been shown to have no adverse effects on liver and kidney function, hematological parameters, or body weight. Additionally, N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide has been shown to have anti-inflammatory and anti-oxidative effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide is its low toxicity, which makes it a promising candidate for further preclinical and clinical studies. However, N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide has limited solubility in water, which may pose challenges for its use in certain experiments. Additionally, further studies are needed to fully understand the mechanism of action of N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide and to determine its efficacy in vivo.
Future Directions
There are several future directions for research on N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide. First, further studies are needed to fully understand the mechanism of action of N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide and to determine its efficacy in vivo. Additionally, studies are needed to determine the optimal dosage and administration route for N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide in preclinical and clinical studies. Finally, studies are needed to determine the potential applications of N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide in other diseases, such as neurodegenerative disorders and infectious diseases.
Conclusion:
N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide, or N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide, is a promising compound with potential applications in scientific research. N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide has been shown to have anti-cancer, anti-inflammatory, and anti-oxidative properties, and has low toxicity in vitro and in vivo. Further studies are needed to fully understand the mechanism of action of N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide and to determine its efficacy in vivo. N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide may have potential applications in other diseases, such as neurodegenerative disorders and infectious diseases.
Scientific Research Applications
N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide has been shown to have potential anti-cancer properties. In vitro studies have demonstrated that N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide can induce apoptosis in cancer cells, inhibit cancer cell proliferation, and reduce tumor growth. Additionally, N-allyl-2-(cyclopropylcarbonyl)hydrazinecarbothioamide has been shown to have anti-inflammatory and anti-oxidative properties, which may contribute to its anti-cancer effects.
properties
IUPAC Name |
1-(cyclopropanecarbonylamino)-3-prop-2-enylthiourea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3OS/c1-2-5-9-8(13)11-10-7(12)6-3-4-6/h2,6H,1,3-5H2,(H,10,12)(H2,9,11,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVMGNZSWCFOLRA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=S)NNC(=O)C1CC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(cyclopropylcarbonyl)-N-(prop-2-en-1-yl)hydrazinecarbothioamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 2-({[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B4269076.png)
![N-(2-mercapto-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B4269092.png)
![3-(4-butylphenyl)-2-mercapto-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B4269098.png)
![methyl 5-methyl-2-[({[4-oxo-3-(4-pyridinylmethyl)-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]thio}acetyl)amino]-3-thiophenecarboxylate](/img/structure/B4269099.png)
![2-mercapto-5,6-dimethyl-3-(tetrahydro-2-furanylmethyl)thieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B4269104.png)
![N-(5-ethyl-2-mercapto-6-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-2-[3-(trifluoromethyl)phenoxy]acetamide](/img/structure/B4269107.png)
![2-(4-ethylphenyl)-8-methyl-N-[2-(4-morpholinyl)ethyl]-4-quinolinecarboxamide](/img/structure/B4269117.png)
![2-({[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide](/img/structure/B4269128.png)
![methyl 2-({[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B4269152.png)
![5-ethyl-3-[3-(1H-imidazol-1-yl)propyl]-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B4269153.png)
![methyl 2-[({[1-(2,6-dichlorobenzyl)-1H-pyrazol-4-yl]amino}carbonothioyl)amino]-5-methyl-3-thiophenecarboxylate](/img/structure/B4269158.png)
![methyl 2-[({[1-(1-adamantyl)-1H-pyrazol-3-yl]amino}carbonothioyl)amino]-5-methyl-3-thiophenecarboxylate](/img/structure/B4269163.png)